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Compound of Interest

Compound Name: YJ182

Cat. No.: B12391175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability

properties of YJ182, a potent and selective small molecule inhibitor of Protein Tyrosine

Phosphatase 1B (PTP1B) and Protein Tyrosine Phosphatase, Non-Receptor Type 2 (PTPN2).

The information presented herein is crucial for its application in preclinical and potentially

clinical research.

Introduction to YJ182 (Compound 182)
YJ182, referred to in scientific literature as Compound 182, is a synthetic organic molecule that

acts as a reversible and competitive inhibitor of the active sites of PTP1B and PTPN2.[1][2][3]

These enzymes are critical negative regulators in inflammatory signaling pathways, and their

inhibition has been shown to enhance anti-tumor immunity.[1][4][5] YJ182 is structurally related

to ABBV-CLS-484, another PTP1B/PTPN2 inhibitor that has entered clinical trials.[1][4] The

chemical structure of YJ182 has been determined and its synthesis pathway elucidated.

Solubility Properties
The solubility of a compound is a critical determinant of its biological activity, affecting its

absorption, distribution, and formulation. Detailed quantitative solubility data for YJ182 in a

wide range of solvents is not extensively available in the public domain. However, based on

available information, the following can be summarized:
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Table 1: Solubility of YJ182 (Compound 182)

Solvent Solubility Remarks Source

Dimethyl Sulfoxide

(DMSO)
10 mM - ProbeChem

Note: The lack of comprehensive public data on the aqueous solubility of YJ182 at different pH

values is a significant gap and should be determined experimentally for any new research

application.

For a structurally related PTPN1/PTPN2 inhibitor, ABBV-CLS-484, more detailed formulation

data is available, which may provide some guidance for formulating YJ182. For instance, a

clear solution of ABBV-CLS-484 at 2.08 mg/mL was achieved in a vehicle of 10% DMSO, 40%

PEG300, 5% Tween80, and 45% Saline.[6] Another formulation for ABBV-CLS-484 involved

10% DMSO and 90% Corn Oil.[6] These co-solvent systems are commonly used to enhance

the solubility of poorly water-soluble compounds for in vivo studies.

Stability Properties
The stability of a research compound is paramount for ensuring the reliability and

reproducibility of experimental results. While comprehensive, quantitative stability studies for

YJ182 are not publicly available, some qualitative information can be inferred from the existing

literature.

Table 2: Stability Profile of YJ182 (Compound 182)
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Condition Stability Remarks Source

In Vitro Assay

Conditions
Reversible Inhibitor

The inhibitory effect is

reversible, suggesting

the compound does

not form a permanent

covalent bond with the

target enzymes under

assay conditions.

[1][2][3]

Long-term Storage

(Solid)

Stable at -20°C for 12

months; 4°C for 6

months

Recommended

storage conditions

from a commercial

supplier.

[7]

Long-term Storage (In

Solvent)

Stable at -80°C for 6

months; -20°C for 6

months

Recommended

storage conditions for

stock solutions from a

commercial supplier.

[7]

The reversible nature of its binding to PTP1B and PTPN2 suggests a degree of stability under

physiological conditions, as the molecule can dissociate from its target in an unaltered form.[1]

[2][3] However, specific data on its degradation kinetics in various buffers, temperatures, and

light conditions are not available.

Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of YJ182 have not

been published. Below are generalized workflows that represent standard methodologies for

such assessments.

General Experimental Workflow for Solubility
Determination
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Preparation

Experiment

Analysis

Weigh Compound

Add Solvent to Compound

Select Solvents

Equilibrate (e.g., shake, sonicate)

Centrifuge to Separate Undissolved Solid

Collect Supernatant

Analyze Concentration (e.g., HPLC, UV-Vis)

Calculate Solubility (e.g., mg/mL, mM)

Click to download full resolution via product page

Caption: Generalized workflow for determining the solubility of a compound.

General Experimental Workflow for Stability Assessment
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Study Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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